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The table below summarizes the fundamental technical data for Pkl-IN-1 (also referred to as Compound

12a) as identified from the latest research [1].

Property Detail

Compound Name Pkl-IN-1 (Compound 12a)

Target Pyruvate Kinase L (PKL)

Bioactivity Potent PKL inhibitor; inhibits 96.6% of PKL activity at 10 μM [1].

IC₅₀ Value (PKL) 0.07 μM [1]

IC₅₀ Value (PKR) 0.18 μM [1]

Chemical Formula C₁₂H₈O₈S [1]

Molar Mass 312.25 g/mol [1]

CAS Number Information not available in search results

Reference Matić J, et al. Eur J Med Chem. 2024;269:116306 [1].
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For researchers aiming to validate or utilize Pkl-IN-1, the following details on experimental methodologies

and application are crucial.

In Vitro Kinase Inhibition Assay: The core activity of Pkl-IN-1 is determined by measuring its IC₅₀

value against PKL. This involves an in vitro kinase assay where the compound is tested against the

enzyme, and its activity is measured by the production of ADP. A suitable method for this is the ADP-
Glo Kinase Assay, a luminescent method that detects ADP formation subsequent to kinase reaction.

In this assay, Pkl-IN-1 demonstrated potent inhibition with an IC₅₀ of 0.07 μM for PKL and 0.18 μM for
the PKR subtype [1] [2].

Cellular Activity Assessment: To confirm cellular efficacy, Pkl-IN-1 was tested for its ability to inhibit
PKL activity within a biological context. Research indicates it achieved 96.6% inhibition of PKL
activity at a concentration of 10 μM [1]. This suggests effective cell membrane permeability and
target engagement.

Research Use and Safety: Pkl-IN-1 is sold explicitly "for research use only, not for human use"
[1]. It is critical for drug development professionals to note that this compound is a tool for preclinical

research and has not been approved for any therapeutic application.

Research Context and Considerations

Role of Pyruvate Kinase (PKL): Pyruvate kinase, particularly the liver isozyme (PKL), catalyzes the

final rate-limiting step of glycolysis. It is a validated drug target for conditions like cancer and type 2
diabetes, as its activity influences glycolytic flux and cellular energy production [3] [2].

Distinguishing "PKL" Acronyms: Be aware that "PKL" in other contexts refers to different entities.
In immunology, it's p95PKL, an adaptor protein in T-cell signaling [4]. In plant biology, it's a

chromatin remodeling factor [5]. In nuclear engineering, it's a Primary Coolant Loop test facility
[6]. This guide exclusively covers the metabolic enzyme Pyruvate Kinase L.

Acquisition for Research: The provided search results indicate that Pkl-IN-1 can be sourced for
research purposes, with contact information listed as Sales Email: peptidedb@qq.com [1].

Pathway and Experimental Flow

To illustrate the role of PKL in metabolism and the experimental workflow for assessing Pkl-IN-1, the

following diagrams provide a visual summary.
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PKL catalyzes the final step of glycolysis, which Pkl-IN-1 inhibits.
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Experimental workflow for profiling Pkl-IN-1, from biochemical to cellular assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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